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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-3-nitrophenol

CAS No.: 1805031-72-4

Cat. No.: B2721164

Get Quote

For researchers and professionals in drug development, precision in chemical nomenclature is

paramount. The compound "4-Bromo-2-fluoro-3-nitrophenol" presents a unique case. A

comprehensive search for a corresponding Chemical Abstracts Service (CAS) number for this

specific substitution pattern did not yield a definitive entry. This suggests that this particular

isomer may be exceptionally rare, novel, or the nomenclature might be a common point of

confusion with closely related, commercially available isomers. This guide, therefore,

addresses the query by providing a detailed technical overview of the most pertinent and well-

documented isomers, which are crucial building blocks in contemporary organic synthesis and

medicinal chemistry.

This document will focus on the following key isomers:

4-Bromo-2-fluoro-6-nitrophenol (CAS: 320-76-3)

4-Bromo-3-fluoro-2-nitrophenol (CAS: 889939-22-4)

4-Bromo-2-fluoro-5-nitrophenol (CAS: 661463-12-3)
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By understanding the properties, synthesis, and applications of these related compounds, a

researcher can infer the potential utility and characteristics of the broader class of brominated

fluoronitrophenols.

Section 1: Physicochemical and Safety Profiles of
Key Isomers
The strategic placement of bromo, fluoro, and nitro functional groups on a phenol ring creates a

versatile scaffold for chemical modification. The electron-withdrawing nature of the nitro and

fluoro groups acidifies the phenolic proton, while the bromine atom serves as an excellent

handle for cross-coupling reactions.

Key Properties of Brominated Fluoronitrophenol
Isomers
The following table summarizes the core physicochemical properties of the key isomers,

providing a comparative overview for experimental design.

Property
4-Bromo-2-fluoro-
6-nitrophenol

4-Bromo-3-fluoro-
2-nitrophenol

4-Bromo-2-fluoro-
5-nitrophenol

CAS Number 320-76-3[1][2] 889939-22-4[3] 661463-12-3[4]

Molecular Formula C₆H₃BrFNO₃[1][2] C₆H₃BrFNO₃[3] C₆H₃BrFNO₃[4]

Molecular Weight 236.00 g/mol [1] 236.00 g/mol [3] 235.99 g/mol [4]

Appearance

Yellow to yellow-

brown or light-green

powder or crystals[5]

Solid Data not available

Melting Point 63-65 °C[2] Data not available Data not available

Boiling Point
241.4 °C at 760

mmHg[2]
Data not available Data not available

Purity ≥98%[1] 95%[3] Data not available
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Safety and Handling
Working with nitrated aromatic compounds requires strict adherence to safety protocols due to

their potential for irritation and toxicity.

Hazard Information
4-Bromo-2-fluoro-
6-nitrophenol

4-Bromo-3-fluoro-
2-nitrophenol

General
Recommendations
for Related
Compounds

Signal Word Warning[5] Danger
Warning or Danger[6]

[7]

Hazard Statements

H317 (May cause an

allergic skin reaction),

H319 (Causes serious

eye irritation)[5]

H302 (Harmful if

swallowed), H315

(Causes skin

irritation), H317 (May

cause an allergic skin

reaction), H318

(Causes serious eye

damage), H410 (Very

toxic to aquatic life

with long lasting

effects)

Harmful if swallowed,

Causes skin and

serious eye irritation,

May cause respiratory

irritation.[6][7]

Precautionary Codes
P280, P305, P351,

P338[5]

P261, P264, P270,

P272, P273, P280,

P301+P312+P330,

P302+P352,

P305+P351+P338+P3

10, P333+P313,

P391, P501

P261, P264,

P301+P312,

P302+P352,

P304+P340+P312,

P305+P351+P338[8]

Core Safety Protocol:

Engineering Controls: Always handle these compounds in a well-ventilated fume hood.[9]

Ensure eyewash stations and safety showers are readily accessible.[7]
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Personal Protective Equipment (PPE): Wear appropriate protective gloves (inspected prior to

use), flame-resistant clothing, and safety glasses with side shields or goggles.[9][10]

Handling: Avoid the formation of dust and aerosols.[9] Wash hands thoroughly after handling.

[10]

Storage: Store in a dry, well-ventilated place with the container tightly sealed.[10]

Section 2: Synthesis and Reactivity
The synthesis of brominated fluoronitrophenols typically involves electrophilic aromatic

substitution on a substituted phenol precursor. The choice of starting material and reaction

conditions dictates the final isomeric product.

General Synthesis Approach: Nitration of a
Bromofluorophenol
A common and effective method for synthesizing these compounds is the nitration of a

corresponding bromofluorophenol.

Workflow for the Synthesis of 2-Bromo-4-fluoro-6-nitrophenol

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/msds/4-bromo-3-fluoro-2-nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3248806&productDescription=4-BROMO-3-FLUOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromo-3-fluoro-2-nitroaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3248806&productDescription=4-BROMO-3-FLUOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3248806&productDescription=4-BROMO-3-FLUOROPHENOL+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2721164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: 2-Bromo-4-fluorophenol in Chloroform

Step 1: Dropwise addition of nitrating mixture (H₂SO₄/HNO₃) at room temperature

 Reagents 

Step 2: Heat to 40-80 °C to drive reaction to completion

 Reaction 

Workup: Aqueous wash to remove acid

 Quenching 

Isolation: Evaporation of chloroform solvent

 Purification 

Product: 2-Bromo-4-fluoro-6-nitrophenol

 Final Product 

Click to download full resolution via product page

Caption: General workflow for the synthesis of a nitrated bromofluorophenol.[11]

Detailed Protocol for the Synthesis of 2-Bromo-4-fluoro-6-nitrophenol:[11]

Dissolve 2-bromo-4-fluorophenol in chloroform.

At room temperature, add a nitrating mixture of sulfuric acid and nitric acid (in a ratio of 1:3 to

1:8) dropwise.
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After the addition is complete, heat the reaction mixture to a temperature between 40-80°C

for a sufficient time to ensure the reaction completes.

The organic phase is then washed with water.

Finally, the solvent is evaporated to yield the target compound.

A similar strategy can be applied to synthesize other isomers, for instance, by starting with 4-

bromo-2-fluorophenol to produce 4-bromo-2-fluoro-6-nitrophenol.[12]

Section 3: Applications in Drug Discovery and
Organic Synthesis
The true value of brominated fluoronitrophenols lies in their role as versatile intermediates. The

presence of multiple functional groups allows for sequential and site-selective modifications,

making them highly valuable in the synthesis of complex molecules.

Core Utility in Cross-Coupling Reactions
The bromine atom is a key feature, enabling participation in a wide array of palladium-

catalyzed cross-coupling reactions. These reactions are foundational in modern drug discovery

for building molecular complexity. The indenone scaffold, for example, is a privileged structure

in medicinal chemistry, and intermediates like these are used to build diverse libraries of

compounds.[13]

Key Reactions:

Suzuki-Miyaura Coupling: For the formation of C-C bonds, enabling the synthesis of biaryl

structures common in pharmaceuticals.[13]

Buchwald-Hartwig Amination: For the formation of C-N bonds, crucial for introducing amine

functionalities.[13]

Sonogashira Coupling: For the formation of C-C triple bonds.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/synthesis/4-bromo-2-fluorophenol.htm
https://pdf.benchchem.com/2448/Application_Notes_and_Protocols_for_4_Bromo_2_2_difluoro_3H_inden_1_one_as_a_Synthetic_Intermediate.pdf
https://pdf.benchchem.com/2448/Application_Notes_and_Protocols_for_4_Bromo_2_2_difluoro_3H_inden_1_one_as_a_Synthetic_Intermediate.pdf
https://pdf.benchchem.com/2448/Application_Notes_and_Protocols_for_4_Bromo_2_2_difluoro_3H_inden_1_one_as_a_Synthetic_Intermediate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2721164?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Reagent

Cross-Coupling Reactions (Pd-catalyzed)

Resulting Scaffolds

Bromo-Fluoro-Nitrophenol

Suzuki Coupling
(+ Boronic Acid/Ester)

Buchwald-Hartwig
(+ Amine)

Sonogashira Coupling
(+ Alkyne)

Biaryl Structures Aryl Amines Aryl Alkynes

Click to download full resolution via product page

Caption: Utility of brominated phenols in key cross-coupling reactions.

Role in Medicinal Chemistry
The functional groups of these intermediates contribute to their utility in developing biologically

active compounds:

Fluorine: The incorporation of fluorine is a common strategy in drug design to enhance

metabolic stability, binding affinity, and lipophilicity.[13][14]

Nitro Group: The nitro group is a versatile functional handle. It can be reduced to an amine,

which can then be further functionalized. Additionally, ortho-nitro-substituted compounds

have been investigated for unique biological activities, such as in the development of novel

antibiotics.[15]

Phenolic Hydroxyl: The hydroxyl group can be alkylated or acylated to form ethers and

esters, further diversifying the molecular structure. For instance, 4-bromo-2-fluoro-5-

nitrophenol has been used in the synthesis of 4-fluoro-3-methoxyaniline, an important

intermediate for biologically active compounds.[16]
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These compounds serve as foundational precursors for a variety of complex molecules,

including peptidase inhibitors for diabetes treatment and Btk inhibitors for immune diseases.

[17]

Conclusion
While the specific isomer 4-Bromo-2-fluoro-3-nitrophenol remains elusive in common

chemical databases, its closely related and well-documented isomers provide a wealth of

opportunities for chemical innovation. As demonstrated, compounds like 4-bromo-2-fluoro-6-

nitrophenol and its counterparts are powerful and versatile building blocks. Their strategic

combination of a phenolic hydroxyl, a synthetically tractable bromine atom, and modifiable nitro

and fluoro groups makes them indispensable tools for researchers in drug discovery and fine

chemical synthesis. A thorough understanding of their synthesis, safety protocols, and reactivity

is essential for leveraging their full potential in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2721164/docs#introduction-navigating-the-isomeric-
landscape-of-4-bromo-2-fluoro-3-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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